Cas no 1595550-76-7 (Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl-)

• Product Name: Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl-
• CAS No: 1595550-76-7
• MF: C₆H₁₄N₂O₄S
• MW: 210.251360416412
• CID: 5265729
• Update Time: 2025-07-15

Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl-

• Inchi： 1S/C6H14N2O4S/c1-4(2)5(6(9)10)3-8-13(7,11)12/h4-5,8H,3H2,1-2H3,(H,9,10)(H2,7,11,12)
• InChI Key： WMOBRAFLFBLIMS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CNS(N)(=O)=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl-

Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- (CAS No. 1595550-76-7): An Overview of Its Structure, Properties, and Applications

Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- (CAS No. 1595550-76-7) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structure and potential applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent research developments.

The molecular formula of Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- is C8H17NO4S, with a molecular weight of approximately 219.28 g/mol. The compound features a butanoic acid backbone with a substituted amino group and a methyl group. The presence of the sulfonamide moiety (SO₂NH₂) imparts unique chemical properties that make it an interesting subject for both academic research and industrial applications.

In terms of physical properties, Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- is a white crystalline solid at room temperature. It is soluble in water and common organic solvents such as methanol and ethanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The chemical properties of Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- are primarily influenced by the presence of the carboxylic acid group and the sulfonamide moiety. The carboxylic acid group can participate in various chemical reactions such as esterification, amide formation, and salt formation. The sulfonamide group can undergo nucleophilic substitution reactions and can also form hydrogen bonds with other molecules, which is particularly useful in drug design and formulation.

The synthesis of Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- typically involves several steps. One common approach is to start with the corresponding butanoic acid derivative and introduce the sulfonamide functionality through a series of reactions including nitration, reduction, and substitution. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound.

In the realm of biological research, Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- has shown promising potential as a lead compound for drug discovery. Studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, research published in the Journal of Medicinal Chemistry highlighted its anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its biological activities, Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- has also been explored for its use in pharmaceutical formulations. Its solubility properties make it suitable for developing oral and injectable drug delivery systems. Additionally, its stability under various conditions ensures that it can be formulated into different dosage forms without compromising its efficacy.

In conclusion, Butanoic acid, 2-[[(aminosulfonyl)amino]methyl]-3-methyl- (CAS No. 1595550-76-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.